Cas no 40497-11-8 (Ethyl 2,3-dicyanopropionate)

• Product Name: Ethyl 2,3-dicyanopropionate
• CAS No: 40497-11-8
• Molecular Formula: C₇H₈N₂O₂
• Molecular Weight: 152.1506
• MDL: MFCD08061844
• CID: 55235
• PubChem ID: 10725530

Ethyl 2,3-dicyanopropionate Properties

Names and Identifiers

• Ethyl 2,3-dicyanopropanoate
• Ethyl 2,3-Dicyanopropionate
• 2,3-Dicyanopropanoic Acid Ethyl Ester
• 2,3-Dicyanopropionic Acid Ethyl Ester
• Ethyl 2,3-Dicyanopropanate
• Propionicacid, 2,3-dicyano-, ethyl ester (6CI)
• Ethyl2,3-dicyanopropionate
• Propanoic acid, 2,3-dicyano-, ethyl ester
• KSC497M8R
• NPZOLWMDTPEVEI-UHFFFAOYSA-N
• AK109079
• AB0008487
• ST24046754
• 497E118
• A852229
• AS-10975
• SCHEMBL2002088
• SY107598
• InChI=1/C7H8N2O2/c1-2-11-7(10)6(5-9)3-4-8/h6H,2-3H2,1H
• EN300-6428157
• E1366
• CS-0022344
• 40497-11-8
• DTXSID60443934
• J-520666
• MFCD08061844
• AC-414
• FT-0655375
• AMY3976
• AKOS006287159

• MDL： MFCD08061844
• InChIKey： NPZOLWMDTPEVEI-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O2/c1-2-11-7(10)6(5-9)3-4-8/h6H,2-3H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C#N)C([H])([H])C#N)=O

Computed Properties

• Exact Mass: 152.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 152.058577502g/mol
• Heavy Atom Count: 11
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 73.9

Experimental Properties

• LogP: 0.60296
• PSA: 73.88000
• Refractive Index: 1.448
• Boiling Point: 140°C/1mmHg(lit.)
• Flash Point: 170ºC
• Color/Form: Colorless or light yellow oily liquid
• Density: 1.128

Ethyl 2,3-dicyanopropionate Security Information

• Symbol:
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning

Ethyl 2,3-dicyanopropionate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%